Cas no 1376448-28-0 (N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide)

• Product Name: N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide
• CAS No: 1376448-28-0
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 6026478
• PubChem ID: 75533216
• Update Time: 2025-07-15

N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578477
• Z1187531540
• N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide
• 1376448-28-0

• Inchi： 1S/C14H14N2O2S/c1-12-11-15-9-7-14(12)16-19(17,18)10-8-13-5-3-2-4-6-13/h2-11H,1H3,(H,15,16)/b10-8+
• InChI Key： DJCOHOBJMNCQLT-CSKARUKUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CN=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 274.07759887g/mol
• Monoisotopic Mass: 274.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide

Introduction to N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide (CAS No. 1376448-28-0)

N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide, identified by its CAS number CAS No. 1376448-28-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound's molecular framework integrates a dihydropyridine core with a phenylethene sulfonamide moiety, presenting a promising scaffold for the development of novel therapeutic agents.

The dihydropyridine (DPH) moiety, characterized by its nitrogen-containing five-membered ring, is well-known for its role in various pharmacological contexts. Specifically, DPH derivatives have been extensively studied for their vasodilatory properties, particularly in cardiovascular applications. The presence of a methyl group at the 3-position of the DPH ring enhances the compound's electronic properties, influencing its reactivity and potential biological activity. This structural modification is particularly relevant in the context of designing molecules with improved binding affinity and selectivity towards biological targets.

The phenylethene sulfonamide component of N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide introduces additional functional groups that can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The integration of this moiety with the DPH core creates a multifaceted structure that may exhibit synergistic effects in therapeutic interventions.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide has been explored as a potential lead compound in this regard. Its unique structural features make it a candidate for further optimization to enhance its interaction with biological targets such as kinases and transcription factors. Preliminary computational studies suggest that this compound may exhibit favorable binding affinities to certain protein targets, making it an attractive scaffold for drug discovery efforts.

The synthesis of N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include condensation reactions to form the dihydropyridine ring, followed by sulfonation and subsequent coupling with the phenylethene moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for producing sufficient quantities of the compound for downstream biological evaluations.

Biological evaluation of N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide has focused on its potential role as an inhibitor of enzymatic pathways relevant to cancer and inflammatory diseases. In vitro assays have demonstrated promising activity against certain kinases and proteases, suggesting that this compound may have therapeutic potential in these areas. Additionally, preliminary toxicology studies indicate that the compound exhibits moderate solubility and stability under physiological conditions, which are critical factors for drug-like properties.

The development of novel sulfonamide derivatives continues to be an active area of research due to their diverse biological activities. N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-phenylethene-1-sulfonamide represents an important example of how structural modifications can lead to compounds with enhanced pharmacological profiles. Future studies will focus on optimizing synthetic routes to improve scalability and exploring new derivatives to expand the chemical space available for drug discovery.

The integration of computational chemistry and high-throughput screening technologies is expected to accelerate the discovery process for compounds like N-(3-methyl-1,4-dihydropyridin-4-ylidene)-2-ph enylethene -1 -sulfonamide b>. These approaches will enable researchers to rapidly assess the binding affinity and selectivity of various derivatives against target enzymes and receptors. Furthermore, advances in crystallographic techniques will provide detailed insights into the molecular interactions between this compound and its biological targets, facilitating rational drug design strategies.

In conclusion, N-(N-(3-methyl -1 , 4 -dih ydrop y ridin -4 - ylid ene ) -2 -phe nyle th e ne - 1 -s ulfon amide ) (CAS No.CAS No . 13 76 44 8 -28 -0 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents . Ongoing studies aim to further elucidate its biological activity and optimize its pharmacokinetic properties , paving the way for future clinical applications . The continued exploration of heterocyclic sulfonamides will undoubtedly contribute to advancements in drug discovery and development .